Cas no 1613191-73-3 (prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate)

• Product Name: prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate
• CAS No: 1613191-73-3
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• MDL: MFCD27996731
• CID: 3163431
• Update Time: 2025-05-21

prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Allyl 3,5-diamino-1H-pyrazole-4-carboxylate
• AK150505
• QPTWDVFFLRWIAM-UHFFFAOYSA-N
• OR311292
• ST2406628
• prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 3,5-diamino-, 2-propen-1-yl ester

• MDL： MFCD27996731
• Inchi： 1S/C7H10N4O2/c1-2-3-13-7(12)4-5(8)10-11-6(4)9/h2H,1,3H2,(H5,8,9,10,11)
• InChI Key： QPTWDVFFLRWIAM-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C(N)=NNC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 107

prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate

Comprehensive Guide to Prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate (CAS No. 1613191-73-3): Properties, Applications, and Market Insights

Prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate (CAS No. 1613191-73-3) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique 3,5-diamino-1H-pyrazole-4-carboxylate backbone, has garnered attention due to its versatile reactivity and applications in drug discovery. Researchers and industry professionals frequently search for high-purity pyrazole compounds, custom synthesis of heterocyclic molecules, and bioactive intermediates, making this compound a topic of growing interest.

The molecular structure of prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate features a reactive allyl ester group and two amino substituents, which contribute to its utility in cross-coupling reactions and scaffold diversification. Recent trends in fragment-based drug design (FBDD) and click chemistry have increased demand for such building blocks. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as emphasized in recent publications about pharmaceutical intermediates.

In pharmaceutical applications, this compound serves as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with current research on targeted cancer therapies. The 3,5-diaminopyrazole core is particularly valuable for developing JAK/STAT pathway modulators, a hot topic in autoimmune disease treatment. Formulation scientists also explore its potential in prodrug development, addressing challenges in drug bioavailability – a frequently searched term in medicinal chemistry forums.

The agrochemical sector utilizes prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate in developing next-generation fungicides, responding to the global need for sustainable crop protection solutions. Its mode of action relates to mitochondrial respiration inhibition in pathogens, a mechanism gaining attention due to resistance issues in conventional fungicides. Regulatory aspects like REACH compliance and green chemistry principles dominate discussions about its commercial production.

Market analysis reveals growing procurement of CAS 1613191-73-3 by contract research organizations (CROs) and specialty chemical suppliers. The compound's structure-activity relationship (SAR) potential makes it valuable for high-throughput screening libraries. Current synthesis optimization studies focus on atom economy and waste reduction, reflecting industry priorities in process chemistry.

Storage and handling of prop-2-en-1-yl 3,5-diamino-1H-pyrazole-4-carboxylate require attention to moisture sensitivity and thermal stability, with recommended conditions under inert atmosphere. These practical considerations are frequently queried in chemical handling forums and material safety databases. The compound's spectral data (IR, MS, NMR) are extensively documented to support analytical method development.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic systems and fluorescent probes for biological imaging. These innovative uses align with search trends for multifunctional heterocycles and smart materials. Patent analysis shows increasing filings involving derivatives of 3,5-diamino-1H-pyrazole-4-carboxylates, particularly in bioconjugation techniques and surface modification technologies.

Quality specifications for CAS 1613191-73-3 typically include >98% HPLC purity and rigorous residual solvent analysis, addressing industry concerns about impurity profiling. The compound's physicochemical properties (logP, pKa, solubility) are critical for ADMET prediction studies, a key focus area in computational chemistry workflows.

Future research directions may explore enantioselective synthesis of chiral derivatives and continuous flow chemistry approaches for scale-up. These methodologies respond to search trends for green synthesis protocols and process intensification. The compound's relevance in peptide mimetics and proteolysis targeting chimeras (PROTACs) further expands its potential in cutting-edge therapeutic modalities.